N-(3,5-dichlorophenyl)-1,2-benzisothiazol-3-amine 1,1-dioxide

• IUPAC Name: N-(3,5-dichlorophenyl)-1,1-dioxo-1,2-benzothiazol-3-amine
• InChI: InChI=1S/C13H8Cl2N2O2S/c14-8-5-9(15)7-10(6-8)16-13-11-3-1-2-4-12(11)20(18,19)17-13/h1-7H,(H,16,17)
• InChI Key: DBNHRVSUTWBEOQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NS2(=O)=O)NC3=CC(=CC(=C3)Cl)Cl
• Molecular Formula: C13H8Cl2N2O2S
• Molecular Weight: 327.2 g/mol

Description

N-(3,5-dichlorophenyl)-1,2-benzisothiazol-3-amine 1,1-dioxide, also known as DIBOA, is a naturally occurring compound found in a variety of plants, including maize, wheat, and rye. It belongs to the family of benzisothiazolone derivatives and has been the subject of much research due to its potential applications in the fields of agriculture and medicine. In

Mechanism of Action

The mechanism of action of N-(3,5-dichlorophenyl)-1,2-benzisothiazol-3-amine 1,1-dioxide is not fully understood, but it is believed to involve the inhibition of enzymes involved in DNA synthesis and repair. This leads to the accumulation of DNA damage and ultimately, cell death. N-(3,5-dichlorophenyl)-1,2-benzisothiazol-3-amine 1,1-dioxide has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
N-(3,5-dichlorophenyl)-1,2-benzisothiazol-3-amine 1,1-dioxide has been shown to have a variety of biochemical and physiological effects. In plants, it inhibits the growth of other plants by interfering with their root development. In animals, it has been shown to have anti-inflammatory properties and to reduce the severity of colitis in mice. In humans, N-(3,5-dichlorophenyl)-1,2-benzisothiazol-3-amine 1,1-dioxide has been shown to have anticancer properties, specifically against leukemia and breast cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3,5-dichlorophenyl)-1,2-benzisothiazol-3-amine 1,1-dioxide in lab experiments is its high yield and cost-effectiveness. Another advantage is its specificity for certain types of cancer cells, making it a potential targeted therapy. One limitation is its potential toxicity, as it has been shown to be toxic to some non-cancerous cells. Another limitation is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on N-(3,5-dichlorophenyl)-1,2-benzisothiazol-3-amine 1,1-dioxide. One direction is to explore its potential as a herbicide or weed control agent. Another direction is to further investigate its anticancer properties and to develop it as a targeted therapy for specific types of cancer. Additionally, research could be done on the potential side effects of N-(3,5-dichlorophenyl)-1,2-benzisothiazol-3-amine 1,1-dioxide and how to mitigate them. Overall, N-(3,5-dichlorophenyl)-1,2-benzisothiazol-3-amine 1,1-dioxide is a promising compound with a wide range of potential applications in agriculture and medicine.

Synthesis Methods

N-(3,5-dichlorophenyl)-1,2-benzisothiazol-3-amine 1,1-dioxide can be synthesized by a variety of methods, including the reaction of 3,5-dichloroaniline with 2-hydroxybenzaldehyde in the presence of sulfuric acid. Another method involves the reaction of 2-chlorobenzenesulfonamide with 2-hydroxybenzaldehyde in the presence of sodium hydroxide. The yield of N-(3,5-dichlorophenyl)-1,2-benzisothiazol-3-amine 1,1-dioxide from both methods is generally high, making it a cost-effective compound to produce.

Scientific Research Applications

N-(3,5-dichlorophenyl)-1,2-benzisothiazol-3-amine 1,1-dioxide has been the subject of much research due to its potential applications in the fields of agriculture and medicine. In agriculture, N-(3,5-dichlorophenyl)-1,2-benzisothiazol-3-amine 1,1-dioxide has been shown to have allelopathic effects, meaning it can inhibit the growth of other plants in the vicinity. This makes it a potential herbicide or weed control agent. In medicine, N-(3,5-dichlorophenyl)-1,2-benzisothiazol-3-amine 1,1-dioxide has been shown to have anticancer properties, specifically against leukemia and breast cancer cells. It has also been shown to have antibacterial and antifungal properties.